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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593864

Demethylsonchifolin: A Technical Guide for
Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive overview of the known physical and chemical
properties of Demethylsonchifolin, a sesquiterpene lactone of interest. Due to the limited
availability of specific experimental data for Demethylsonchifolin, this guide supplements
known information with established methodologies for the isolation, purification, and
characterization of structurally related sesquiterpene lactones from the Asteraceae family.

Physicochemical Properties

Demethylsonchifolin is a natural product with the molecular formula C20H2406 and a
molecular weight of 360.40 g/mol .[1] While specific experimental data for some properties are
not readily available in the public domain, the following table summarizes the known and
predicted physicochemical characteristics.
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Property Value Source
Molecular Formula C20H2406 [1]
Molecular Weight 360.40 g/mol [1]
Density 1.2+0.1 g/cm3 [1]
Boiling Point 563.2+50.0 °C at 760 mmHg [1]
Flash Point 198.0+23.6 °C [1]
LogP 3.90 [1]
Melting Point Data not available

Data not available for specific
solvents. As a sesquiterpene

lactone, it is expected to be

Solubility . . _
soluble in organic solvents like
methanol, ethanol, ethyl
acetate, and chloroform.

Appearance Data not available

Spectral Data

Detailed spectral data for Demethylsonchifolin are not currently available in published
literature. However, the following are the expected spectral characteristics based on its
chemical structure and data from analogous sesquiterpene lactones.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H-NMR: The proton NMR spectrum is expected to show characteristic signals for vinyl
protons, protons adjacent to oxygenated carbons, and methyl groups.

e 1BC-NMR: The carbon NMR spectrum will display signals corresponding to carbonyl groups
(in the lactone and ester moieties), olefinic carbons, carbons bonded to oxygen, and aliphatic
carbons.

Infrared (IR) Spectroscopy
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The IR spectrum of Demethylsonchifolin is predicted to exhibit strong absorption bands
corresponding to the following functional groups:

y-lactone carbonyl: ~1770 cm~1

Ester carbonyl: ~1735 cm—1

Carbon-carbon double bonds (C=C): ~1650 cm~1

Carbon-oxygen (C-O) stretching: ~1250-1000 cm~1

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) should confirm the molecular formula C20H2406
by providing an accurate mass measurement of the molecular ion [M]+ or adducts such as
[M+H]+ or [M+Na]+.

Experimental Protocols

While specific protocols for Demethylsonchifolin are not documented, the following general
procedures for the isolation and purification of sesquiterpene lactones from plants of the
Asteraceae family, such as Smallanthus sonchifolius (yacon), are widely applicable.[2][3]

General Isolation and Extraction Workflow
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Caption: General workflow for the isolation and purification of Demethylsonchifolin.
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Detailed Methodologies

3.2.1. Extraction

 Air-dry the plant material (e.g., leaves of Smallanthus sonchifolius) at room temperature and
grind into a fine powder.

» Macerate the powdered material with a suitable organic solvent (e.g., 95% ethanol or
methanol) at a ratio of 1:10 (w/v) for 48-72 hours at room temperature.

« Filter the extract and repeat the extraction process on the plant residue two more times to
ensure complete extraction.

» Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to
obtain the crude extract.

3.2.2. Solvent Partitioning

e Suspend the crude extract in water and perform sequential liquid-liquid partitioning with
solvents of increasing polarity.

« First, partition against a non-polar solvent like n-hexane to remove lipids and other non-polar
compounds.

o Next, partition the aqueous layer with a medium-polarity solvent such as ethyl acetate.
Sesquiterpene lactones typically partition into this layer.

o Collect and concentrate the ethyl acetate fraction.
3.2.3. Chromatographic Purification
e Subject the concentrated ethyl acetate fraction to column chromatography on silica gel.

o Elute the column with a gradient of solvents, starting with a non-polar solvent system (e.g.,
n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl
acetate).
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e Collect fractions and monitor their composition by thin-layer chromatography (TLC),
visualizing with a suitable staining reagent (e.g., vanillin-sulfuric acid).

e Pool the fractions containing the compound of interest and concentrate them.

 If necessary, perform further purification steps such as preparative HPLC to achieve high
purity.

Biological Activity and Signaling Pathways

Specific studies on the biological activity of Demethylsonchifolin are limited. However,
sesquiterpene lactones isolated from Smallanthus sonchifolius and other Asteraceae species
have demonstrated a range of biological activities, including antimicrobial, trypanocidal, and
leishmanicidal effects.[1][4][5] It is plausible that Demethylsonchifolin shares some of these
properties.

Further research is required to elucidate the specific biological targets and mechanisms of
action of Demethylsonchifolin. Potential areas of investigation could include its effects on
inflammatory pathways and apoptosis, which are common targets for sesquiterpene lactones.

Hypothetical Sighaling Pathway Investigation Workflow

The following diagram illustrates a potential workflow for investigating the effect of
Demethylsonchifolin on a signaling pathway, such as the NF-kB pathway, which is often
modulated by sesquiterpene lactones.
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Caption: A potential experimental workflow to study the effect of Demethylsonchifolin on a
signaling pathway.

Conclusion

Demethylsonchifolin is a sesquiterpene lactone with potential for further scientific
investigation. This guide provides the currently available physicochemical data and outlines
established methodologies for its extraction and purification based on related compounds. The
lack of specific biological and spectral data highlights a significant knowledge gap and presents
an opportunity for future research to fully characterize this natural product and explore its
therapeutic potential. Researchers are encouraged to utilize the general protocols provided
herein as a starting point for their investigations into Demethylsonchifolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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